Cas no 479-61-8 (Chlorophyll a (Technical Grade))

479-61-8 structure
Product Name:Chlorophyll a (Technical Grade)
CAS No:479-61-8
Molecular Formula:C55H72MgN4O5
Molecular Weight:893.4890
MDL:MFCD00079050
CID:37654
PubChem ID:24892839
Chlorophyll a (Technical Grade) Properties
Names and Identifiers
-
- Chlorophyll,paste
- Chlorophyll a
- CHLOROPHYLL
- CHLOROPHYLL A(AS) (In Solution)
- CHLOROPHYLL A(AS) (In Solution) PrintBack
- V0301
- C55H72MgN4O5
- Chlorophyll a, from spinach
- Chlorophyll a, analytical standard
- DB02133
- X7304
- Chlorophyll a, from Anacystis nidulans algae
- C05306
- 479C618
- Chlorophyll A, United Stat
- Chlorophyll a (Technical Grade)
- EINECS 207-536-6
- 479-61-8
- Magnesium, (3,7,11,15-tetramethyl-2-hexadecenyl 9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26)-, (SP-4-2-(3S-(3alpha(2E,7S*,11S*),4beta,21beta)))-
- MFCD00079050
- Chlorophyll A, United States Pharmacopeia (USP) Reference Standard
- CHLOROPHYLL A (CONSTITUENT OF SAW PALMETTO) [DSC]
- Magnesium, ((2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kappaN23,kappaN24,kappaN25,kappaN26)-, (SP-4-2)-
- ((2E,7R,11R)-3,7,11,15-tetramethylhexadec-2-en-1-yl (2(2)R,17S,18S)-7-ethyl-2(1),2(2),17,18-tetrahydro-2(2)-(methoxycarbonyl)-3,8,13,17-tetramethyl-2(1)-oxo-12-ethenylcyclopenta(at)porphyrin-18-propanoato(2-))magnesium
- MAGNESIUM, (3,7,11,15-TETRAMETHYL-2-HEXADECENYL 9-ETHENYL-14-ETHYL-21-(METHOXYCARBONYL)-4,8,13,18-TETRAMETHYL-20-OXO-3-PHORBINEPROPANOATO(2-)-KAPPAN23,KAPPAN24,KAPPAN25,KAPPAN26)-, (SP-4-2-(3S-(3ALPHA(2E,7S*,11S*),4BETA,21BETA)))-
- MAGNESIUM, (DIHYDROGEN 21-CARBOXY-14-ETHYL-4,8,13,18-TETRAMETHYL-20-OXO-9-VINYL-3-PHORBINEPROPIONATO(2-))-, 21-METHYL 3-PHYTYL ESTER, (E)-
- Magnesium, ((2E,7R,11R)3,7,11,15tetramethyl2hexadecenyl (3S,4S,21R)9ethenyl14ethyl21(methoxycarbonyl)4,8,13,18tetramethyl20oxo3phorbinepropanoato(2)kappaN23,kappaN24,kappaN25,kappaN26), (SP42)
- MAGNESIUM, ((2E,7R,11R)-3,7,11,15-TETRAMETHYL-2-HEXADECENYL (3S,4S,21R)-9-ETHENYL-14-ETHYL-21-(METHOXYCARBONYL)-4,8,13,18-TETRAMETHYL-20-OXO-3-PHORBINEPROPANOATO(2-)-.KAPPA.N23,.KAPPA.N24,.KAPPA.N25,.KAPPA.N26)-, (SP-4-2)-
- Magnesium, (3,7,11,15tetramethyl2hexadecenyl 9ethenyl14ethyl21(methoxycarbonyl)4,8,13,18tetramethyl20oxo3phorbinepropanoato(2)N23,N24,N25,N26), (SP42(3S(3alpha(2E,7S*,11S*),4beta,21beta)))
- CHLOROPHYLL-1
- MAGNESIUM PHEOPHYTIN
- CHEBI:18230
- INS-140(PHAEOPHYTIN A)
- DTXCID501028608
- CHLOROPHYLL A [USP-RS]
- Magnesium;methyl 16-ethenyl-11-ethyl-12,17,21,26-tetramethyl-4-oxo-22-[3-oxo-3-(3,7,11,15-tetramethylhexadec-2-enoxy)propyl]-23,25-diaza-7,24-diazanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,11,13(25),14,16,18,20(23)-decaene-3-carboxylate
- Magnesium, [3,7,11,15-tetramethyl-2-hexadecenyl 9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26]-, [SP-4-2-[3S-[3alpha(2E,7S*,11S*),4beta,21beta]]]-
- CHLOROPHYLL A (USP-RS)
- DTXSID90889346
- Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-.kappa.N23,.kappa.N24,.kappa.N25,.kappa.N26]-, (SP-4-2)-
- E-140(PHAEOPHYTIN A)
- [(2E,7R,11R)-3,7,11,15-tetramethylhexadec-2-en-1-yl (2(2)R,17S,18S)-7-ethyl-2(1),2(2),17,18-tetrahydro-2(2)-(methoxycarbonyl)-3,8,13,17-tetramethyl-2(1)-oxo-12-ethenylcyclopenta[at]porphyrin-18-propanoato(2-)]magnesium
- (SP-4-2)-((2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kappaN(23),kappaN(24),kappaN(25),kappaN(26))-magnesium
- VEGETABLE CHLOROPHYLL
- MAGNESIUM, (3,7,11,15-TETRAMETHYL-2-HEXADECENYL 9-ETHENYL-14-ETHYL-21-(METHOXYCARBONYL)-4,8,13,18-TETRAMETHYL-20-OXO-3-PHORBINEPROPANOATO(2-)-.KAPPA.N23,.KAPPA.N24,.KAPPA.N25,.KAPPA.N26)-, (SP-4-2-(3S-(3.ALPHA.(2E,7S*,11S*),4.BETA.,21.BETA.)))-
- ALPHA-CHLOROPHYLL
- magnesium;methyl (3R,21S,22S)-16-ethenyl-11-ethyl-12,17,21,26-tetramethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-23,25-diaza-7,24-diazanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,11,13(25),14,16,18,20(23)-decaene-3-carboxylate
- AKOS025311474
- INS NO.140(PHAEOPHYTIN A)
- MAGNESIUM, (3,7,11,15-TETRAMETHYL-2-HEXADECENYL 9-ETHENYL-14-ETHYL-21-(METHOXYCARBONYL)-4,8,13,18-TETRAMETHYL-20-OXO-3-PHORBINEPROPANOATO(2-)-N23,N24,N25,N26)-, (SP-4-2-(3S-(3.ALPHA.(2E,7S*,11S*),4.BETA.,21.BETA.)))-
- CHLOROPHYLL A (CONSTITUENT OF SAW PALMETTO)
- UNII-YF5Q9EJC8Y
- .ALPHA.-CHLOROPHYLL
- 42617-16-3
- 3-PHORBINEPROPANOIC ACID, 9-ETHENYL-14-ETHYL-21-(METHOXYCARBONYL)-4,8,13,18-TETRAMETHYL-20-OXO-, 3,7,11,15-TETRAMETHYL-2-HEXADECENYL ESTER, MAGNESIUM COMPLEX, (3S-(3ALPHA(2E,7S*,11S*),4BETA,21BETA))-
- CHLOROPHYLL A [MI]
-
- MDL: MFCD00079050
- InChIKey: ATNHDLDRLWWWCB-AENOIHSZSA-M
- Inchi: 1S/C55H73N4O5.Mg/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42;/h13,26,28-33,37,41,51H,1,14-25,27H2,2-12H3,(H-,56,57,58,59,61);/q-1;+2/p-1/b34-26+;/t32-,33-,37+,41+,51-;/m1./s1
- SMILES: [Mg+2].O=C1C2C(C([H])([H])[H])=C3C([H])=C4C(C([H])([H])C([H])([H])[H])=C(C([H])([H])[H])C(C([H])=C5C(C([H])=C([H])[H])=C(C([H])([H])[H])C(=C([H])C6[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])C(=O)OC([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C(=C([C@@]1([H])C(=O)OC([H])([H])[H])C=2[N-]3)N=6)[N-]5)=N4 |c:40,120,t:10,27|
Computed Properties
- Exact Mass: 892.53500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 22
- Monoisotopic Mass: 893.543
- Heavy Atom Count: 65
- Complexity: 2130
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- XLogP3: 0
- Surface Charge: 0
- Topological Polar Surface Area: 96.4
Experimental Properties
- LogP: 9.95450
- PSA: 104.25000
- Merck: 13,2174
- Boiling Point: No data available
- Melting Point: 117-120°
- Vapor Pressure: No data available
- Flash Point: No data available
- Solubility: diethyl ether: soluble0.1mg/10 mL
- Color/Form: Waxy solid
- Stability/Shelf Life: Stable, but may discolour upon exposure to light. Incompatible with strong oxidizing agents. May be air sensitive.
- Solubility: Insoluble in water
- Sensitiveness: Sensitive to light and air
- Specific Rotation: D20 -262° (acetone)
Chlorophyll a (Technical Grade) Security Information
- RTECS:FW6420000
- WGK Germany:3
- Safety Term:S22;S24/25
- Safety Instruction: S22-S24/25
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Storage Condition:−20°C
- Signal Word:warning
- FLUKA BRAND F CODES:8-10-23
Chlorophyll a (Technical Grade) Customs Data
- HS CODE:1302199099
- Customs Data:
China Customs Code:
1302199099
Chlorophyll a (Technical Grade) Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01CBMR-1mg |
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)- |
479-61-8 | ≥60% | 1mg |
$256.00 | 2024-05-01 | |
A2B Chem LLC | AW53763-1mg |
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)- |
479-61-8 | ≥60% | 1mg |
$179.00 | 2024-04-19 | |
Aaron | AR01CBV3-1mg |
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)- |
479-61-8 | 85% | 1mg |
$393.00 | 2025-02-09 | |
abcr | AB165500-1 mg |
Chlorophyll a; . |
479-61-8 | 1 mg |
€326.00 | 2023-07-20 | ||
ChromaDex Standards | ASB-00003461-00A-2.5ml |
CHLOROPHYLL A |
479-61-8 | % | 2.5ml |
$381.00 | ||
eNovation Chemicals LLC | Y1315355-1mg |
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)- |
479-61-8 | 85% | 1mg |
$425 | 2024-06-06 | |
MedChemExpress | HY-W127744-1mg |
Chlorophyll a |
479-61-8 | 1mg |
¥3900 | 2024-05-22 | ||
TargetMol Chemicals | TN6942-1 mg |
Chlorophyll a |
479-61-8 | 98% | 1mg |
¥ 1,320 | ||
TRC | C379880-1mg |
Chlorophyll a (Technical Grade) |
479-61-8 | 1mg |
$ 282.00 | 2023-09-08 | ||
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | YC7090-100mg |
Chlorophyll a (Technical Grade) |
479-61-8 | ≥96% | 100mg |
¥590元 | 2023-09-15 |
Chlorophyll a (Technical Grade) Suppliers
Shanghai Hansi Chemical Industry Co., Ltd.
(CAS:479-61-8)
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HU BEI RUI KE HUA GONG Co., Ltd.
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MR./MRS.:SHI JING LI
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JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
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MR./MRS.:HAN JING LI
Phone:17701422016
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HU BEI YAO SHUO QUAN HUA GONG Co., Ltd.
(CAS:479-61-8)
MR./MRS.:WU JING LI
Phone:18971238634
Email:2189484023@qq.com
Hubei Hanwei Chemical Co., Ltd
(CAS:479-61-8)
MR./MRS.:LI JUN
Phone:15791925948
Email:2801519207@qq.com
LAI BO ( SHANG HAI ) SHENG HUA Technology Co., Ltd.
(CAS:479-61-8)
MR./MRS.:ZHANG JING LI
Phone:13311756052
Email:2851717096@qq.com
Shanghai Macklin Biochemical Co., Ltd
(CAS:479-61-8)
MR./MRS.:SHEN JING LI
Phone:15221275939
Email:shenlinxing@macklin.cn
Chlorophyll a (Technical Grade) Related Literature
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Yizhou Liu,Shaofei Zhang,Jonathan S. Lindsey Nat. Prod. Rep. 2018 35 879
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Yizhou Liu,Shaofei Zhang,Jonathan S. Lindsey Nat. Prod. Rep. 2018 35 879
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Sebastian Reiter,Ferdinand L. Kiss,Jürgen Hauer,Regina de Vivie-Riedle Chem. Sci. 2023 14 3117
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Andrzej Kalisz,Dalibor Húska,Rita Jurkow,Marek Dvo?ák,Bo?ivoj Klejdus,Gianluca Caruso,Agnieszka S?kara Environ. Sci.: Nano 2021 8 1945
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Ying Gao,Bo Tang,Beibei Lu,Guojian Ji,Hong Ye RSC Adv. 2021 11 37268
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Jim Jun-Hui Huang,Wen-Wen Xu,Shao-Ling Lin,Peter Chi-Keung Cheung Food Funct. 2016 7 5002
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Jim Jun-Hui Huang,Wen-Wen Xu,Shao-Ling Lin,Peter Chi-Keung Cheung Food Funct. 2016 7 5002
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8. Kinetics of adsorption at liquid/liquid interface. Role of diffusion, energy barrier and number of free sites when the desorption in slightJ. F. Baret,L. Armand,M. Bernard,G. Danoy Trans. Faraday Soc. 1968 64 2539
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Luca Bracchini,Arduino Massimo Dattilo,Margherita Falcucci,Vincent Hull,Antonio Tognazzi,Claudio Rossi,Steven Arthur Loiselle Photochem. Photobiol. Sci. 2011 10 1000
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Hao-Hong Chen,Xi-Lin Xu,Yu Shang,Jian-Guo Jiang Food Funct. 2017 8 4478
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